Cas no 60128-02-1 (pentyl cyclopropanecarboxylate)

• Product name: pentyl cyclopropanecarboxylate
• CAS No: 60128-02-1
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 1618634
• PubChem ID: 549673

pentyl cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• pentyl cyclopropanecarboxylate
• cyclopropanecarboxylic acid, pentyl ester
• SCHEMBL1553673
• Cyclopropanecarboxylic acid,pentyl ester
• Pentyl cyclopropanecarboxylate #
• OFBLCGQOAVRVFZ-UHFFFAOYSA-N
• 60128-02-1
• DTXSID701032071
• Cyclopropanecarboxylic acid pentyl ester

• Inchi： InChI=1S/C9H16O2/c1-2-3-4-7-11-9(10)8-5-6-8/h8H,2-7H2,1H3
• InChI Key： OFBLCGQOAVRVFZ-UHFFFAOYSA-N
• SMILES： CCCCCOC(=O)C1CC1

Computed Properties

• Exact Mass: 156.11508
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3